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Compound of Interest

Compound Name: palmitoyl carnitine

CAS No.: 7085-35-0

Cat. No.: B1212358

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the physiological concentrations of

palmitoyl carnitine in plasma, detailed experimental protocols for its quantification, and an

exploration of its role in key signaling pathways. Palmitoyl carnitine, a critical intermediate in

fatty acid metabolism, is increasingly recognized for its involvement in various physiological

and pathophysiological processes. Understanding its plasma concentrations and biological

functions is crucial for research in metabolic disorders, oncology, and drug development.

Quantitative Data on Plasma Palmitoyl Carnitine
Concentrations
The physiological concentration of palmitoyl carnitine in plasma can vary based on factors

such as age, sex, and metabolic state. The following tables summarize reported concentrations

in human and animal plasma across different studies.
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Table 1: Physiological Concentrations of Palmitoyl Carnitine in Human Plasma

Population Concentration (µM) Notes

Healthy Adults 0.2 - 1.0 General reference range.[1][2]

Healthy Overweight Women

(Fasting)
0.538 ± 0.175

Study on the contribution of

blood cells to plasma

acylcarnitine levels.[3]

Healthy Overweight Women

(Hyperinsulinemia)
0.298 ± 0.102

Same study as above,

showing a decrease during

hyperinsulinemia.[3]

Healthy Adults (Males) Higher than females

Males generally exhibit higher

plasma carnitine

concentrations.[4]

Healthy Adults (Females) Lower than males

Females generally exhibit

lower plasma carnitine

concentrations.[4]

Healthy Children (1-14 years) Generally lower than adults

Muscle carnitine

concentrations increase during

the first year of life.[5]

Healthy Newborns C16: 0.58 - 3.25 µmol/L
Reference intervals from a

study in Siberia.[6]

Healthy Newborns (Japan)
C16 ≥ 3.0 nmol/mL (screening

cutoff)

Cutoff values used in newborn

screening programs.[7]

Table 2: Palmitoyl Carnitine Concentrations in Animal Plasma

Species Concentration Notes

Mouse (Control) 138 - 153 ng/mL
From a study investigating the

effects of PPAR agents.[8]
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Experimental Protocols for Palmitoyl Carnitine
Quantification
Accurate quantification of palmitoyl carnitine in plasma is essential for research and clinical

applications. The most common methods employed are Liquid Chromatography-Tandem Mass

Spectrometry (LC-MS/MS) and Radioenzymatic Assays.

Liquid Chromatography-Tandem Mass Spectrometry
(LC-MS/MS) Method
LC-MS/MS is the gold standard for acylcarnitine analysis due to its high sensitivity and

specificity.

2.1.1. Sample Preparation

Plasma Collection: Collect whole blood in tubes containing an anticoagulant (e.g., EDTA).

Centrifuge at 2000-3000 x g for 15 minutes at 4°C to separate the plasma. Store plasma at

-80°C until analysis.

Protein Precipitation: To 50 µL of plasma, add 150 µL of cold acetonitrile containing a known

concentration of a stable isotope-labeled internal standard (e.g., d3-palmitoyl carnitine).

Vortexing and Centrifugation: Vortex the mixture for 30 seconds to precipitate proteins.

Centrifuge at 14,000 x g for 10 minutes at 4°C.

Supernatant Transfer: Carefully transfer the supernatant to a new tube.

Drying and Reconstitution: Evaporate the supernatant to dryness under a gentle stream of

nitrogen gas. Reconstitute the residue in a suitable solvent, such as 50:50 acetonitrile/water,

for LC-MS/MS analysis.

2.1.2. Chromatographic Conditions

Column: A Hydrophilic Interaction Liquid Chromatography (HILIC) column is often used for

the separation of polar analytes like acylcarnitines.
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Mobile Phase: A gradient elution is typically employed using a combination of an aqueous

solvent (e.g., water with 0.1% formic acid) and an organic solvent (e.g., acetonitrile with

0.1% formic acid).

Flow Rate: A typical flow rate is between 0.2 and 0.5 mL/min.

Injection Volume: 5-10 µL of the reconstituted sample is injected.

2.1.3. Mass Spectrometric Detection

Ionization Mode: Electrospray ionization (ESI) in the positive ion mode is used.

Detection Mode: Multiple Reaction Monitoring (MRM) is employed for its high selectivity and

sensitivity. The precursor ion (the protonated molecule of palmitoyl carnitine) is selected in

the first quadrupole, fragmented in the collision cell, and a specific product ion is monitored

in the third quadrupole.

MRM Transitions:

Palmitoyl carnitine: m/z 400.4 → m/z 85.1

d3-Palmitoyl carnitine (Internal Standard): m/z 403.4 → m/z 85.1

Radioenzymatic Assay
This method relies on the enzymatic conversion of carnitine to a radiolabeled product.

2.2.1. Principle The assay is based on the forward reaction of carnitine acetyltransferase

(CAT). In the presence of [1-14C]acetyl-CoA, carnitine is converted to [1-14C]acetylcarnitine.

The amount of radioactivity incorporated into acetylcarnitine is directly proportional to the

amount of carnitine in the sample. To measure total carnitine, acylcarnitines in the plasma are

first hydrolyzed to free carnitine by alkaline treatment.

2.2.2. Procedure

Sample Preparation:

Free Carnitine: Plasma samples are used directly.
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Total Carnitine: Plasma samples are incubated with a potassium hydroxide (KOH) solution

to hydrolyze acylcarnitines. The pH is then neutralized with hydrochloric acid (HCl).[9]

Enzymatic Reaction: The sample (or hydrolyzed sample) is incubated with a reaction mixture

containing buffer, [1-14C]acetyl-CoA, and carnitine acetyltransferase.

Separation: The unreacted [1-14C]acetyl-CoA is separated from the newly formed [1-

14C]acetylcarnitine using an anion-exchange resin.

Quantification: The radioactivity of the [1-14C]acetylcarnitine is measured using a scintillation

counter.

Calculation: The concentration of carnitine in the sample is determined by comparing the

radioactivity to a standard curve generated with known amounts of carnitine.

Signaling Pathways and Experimental Workflows
Palmitoyl carnitine is a key player in cellular metabolism and has been implicated in several

signaling pathways.

Fatty Acid β-Oxidation and the Carnitine Shuttle
Palmitoyl carnitine is essential for the transport of long-chain fatty acids into the mitochondria

for β-oxidation, the primary process for cellular energy production from fats.
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Caption: The Carnitine Shuttle and β-Oxidation Pathway.

Pro-inflammatory Signaling
Elevated levels of palmitoyl carnitine have been associated with the activation of pro-

inflammatory pathways, such as the NF-κB signaling cascade, leading to the production of

inflammatory cytokines like IL-6.[1]
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Caption: Palmitoyl Carnitine-Induced Pro-inflammatory Signaling.
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Apoptosis (Programmed Cell Death)
Palmitoyl carnitine has been shown to modulate apoptosis, in part through the activation of

caspases, the key executioners of this process.[10][11]
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Caption: Palmitoyl Carnitine and the Intrinsic Apoptosis Pathway.

Experimental Workflow for Quantification
The following diagram illustrates a typical workflow for the quantification of palmitoyl carnitine
in plasma samples using LC-MS/MS.
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Caption: LC-MS/MS Workflow for Palmitoyl Carnitine Quantification.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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